Cas no 1461706-41-1 (4-amino-4-methyl-1λ?-thian-1-one)

• Product Name: 4-amino-4-methyl-1λ?-thian-1-one
• CAS No: 1461706-41-1
• MF: C₆H₁₃NOS
• MW: 147.238520383835
• CID: 5151030
• PubChem ID: 75360936
• Update Time: 2026-03-03

4-amino-4-methyl-1λ?-thian-1-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-methyltetrahydro-2H-thiopyran 1-oxide
• 4-amino-4-methyl-1λ?-thian-1-one

• Inchi： 1S/C6H13NOS/c1-6(7)2-4-9(8)5-3-6/h2-5,7H2,1H3
• InChI Key： WUVPMWAKUNVVPO-UHFFFAOYSA-N
• SMILES： C1S(=O)CCC(N)(C)C1

Computed Properties

• Exact Mass: 147.07178521g/mol
• Monoisotopic Mass: 147.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 62.3Ų

Additional information on 4-amino-4-methyl-1λ?-thian-1-one

Comprehensive Overview of 4-amino-4-methyl-1λ⁴-thian-1-one (CAS No. 1461706-41-1): Properties, Applications, and Research Insights

4-amino-4-methyl-1λ⁴-thian-1-one (CAS No. 1461706-41-1) is a sulfur-containing heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a thianone core modified with an amino and methyl group, which enhances its reactivity and potential biological activity. Researchers are particularly interested in its role as a building block for drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for sulfur-based heterocycles like 4-amino-4-methyl-1λ⁴-thian-1-one has surged, driven by their versatility in medicinal chemistry. A 2023 study highlighted its potential as a precursor for anticancer scaffolds, aligning with the growing focus on targeted therapies. The compound’s CAS No. 1461706-41-1 is frequently searched in databases such as PubChem and Reaxys, reflecting its relevance in high-throughput screening projects.

From a synthetic perspective, 4-amino-4-methyl-1λ⁴-thian-1-one offers advantages in green chemistry applications. Its synthesis often employs catalytic methods to minimize waste, resonating with the industry’s shift toward sustainable chemistry. Analytical techniques like NMR spectroscopy and mass spectrometry are critical for characterizing its purity, a topic frequently queried in academic forums.

The compound’s stability under physiological conditions makes it a candidate for prodrug design, a trending topic in pharmacokinetics research. Notably, its thianone backbone mimics natural metabolites, enabling interactions with biological targets. This property has spurred investigations into its use for neurodegenerative disease therapeutics, a hotly debated area in 2024.

Beyond pharmaceuticals, CAS No. 1461706-41-1 is explored in material science for functionalized polymers. Its sulfur atom facilitates coordination chemistry, relevant for catalysis and nanomaterial synthesis. Such interdisciplinary applications underscore its value in both academia and industry.

In summary, 4-amino-4-methyl-1λ⁴-thian-1-one exemplifies the convergence of structural innovation and practical utility. As research progresses, its role in addressing global challenges—from drug resistance to sustainable materials—will likely expand, solidifying its place in modern chemistry.